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Compound of Interest

Compound Name:
Copper II nitrate

hemipentahydrate

Cat. No.: B102555 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the chemical hazards and requisite safety protocols for all laboratory reagents is paramount.

This guide provides an in-depth overview of the potential hazards associated with cupric nitrate

hemipentahydrate and details essential handling precautions to ensure a safe laboratory

environment.

Chemical and Physical Properties
Cupric nitrate hemipentahydrate, with the chemical formula Cu(NO₃)₂·2.5H₂O, is a blue

crystalline solid.[1][2][3] It is an inorganic salt that is highly soluble in water and ethanol.[2] Key

physical and chemical data are summarized in the table below.
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Property Value References

Molecular Weight 232.59 g/mol [3][4]

Appearance Blue crystalline solid [2][5][6]

Odor Odorless [2][5][6]

Melting Point 114 - 115 °C (237.2 - 239 °F) [2][5][7]

Density 2.3 g/cm³ [2][7]

Solubility Soluble in water and alcohols [2]

Hazard Identification and Classification
Cupric nitrate hemipentahydrate is classified as a hazardous substance with multiple risk

factors. It is a strong oxidizer and can intensify fires or even cause an explosion.[4] The

substance is corrosive to metals.

From a health perspective, it is harmful if swallowed and can cause severe skin burns and eye

damage.[4][6] It is also known to cause skin and eye irritation.[4][6] Inhalation may lead to

respiratory tract irritation.[4][6] Chronic exposure may result in damage to the liver and kidneys.

[6][8][9] There is also a potential for methemoglobinemia, a condition where the blood's ability

to carry oxygen is reduced.[6][8] One source has indicated that it is possibly carcinogenic to

humans.[4] Environmentally, it is very toxic to aquatic life with long-lasting effects.[4]

The GHS hazard statements for cupric nitrate hemipentahydrate are summarized below:
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GHS Hazard Statement Description References

H271 / H272

May cause fire or explosion;

strong oxidizer / May intensify

fire; oxidizer

[4]

H290 May be corrosive to metals

H302 Harmful if swallowed [4]

H314 / H315

Causes severe skin burns and

eye damage / Causes skin

irritation

[4]

H318 / H319
Causes serious eye damage /

Causes serious eye irritation
[4][10]

H400 / H410

Very toxic to aquatic life / Very

toxic to aquatic life with long

lasting effects

[4]

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is crucial when working with cupric nitrate

hemipentahydrate. The following sections detail the necessary procedures for safe handling,

storage, and disposal.

Personal Protective Equipment (PPE) Protocol
Before handling the substance, all personnel must be equipped with the appropriate PPE.

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[5][8]

Skin Protection:

Gloves: Wear impervious gloves, such as nitrile or rubber, to prevent skin contact.[4][8]

Protective Clothing: A lab coat or chemical-resistant apron should be worn.[4][8]
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Respiratory Protection: If there is a risk of dust formation or if working in a poorly ventilated

area, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[5]

[8]

General Handling and Storage Protocol
Engineering Controls: Work in a well-ventilated area. The use of a chemical fume hood is

strongly recommended.[5][11] Ensure that eyewash stations and safety showers are readily

accessible.[4][8]

Handling:

Avoid contact with skin, eyes, and clothing.[8]

Do not breathe dust.[5]

Wash hands thoroughly after handling.[4][8]

Keep away from heat, sparks, open flames, and other ignition sources.[4][8]

Keep away from combustible materials, reducing agents, organic materials, and powdered

metals.[4][7]

Storage:

Store in a cool, dry, and well-ventilated area.[4][11]

Keep containers tightly closed.[5][11]

Store away from incompatible materials.[4][11]

Spill Response Protocol
In the event of a spill, the following protocol should be followed:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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Containment: Prevent the spill from entering drains or waterways.[4]

Clean-up:

Wear the appropriate PPE as detailed in section 3.1.

For solid spills, carefully sweep or vacuum the material and place it into a suitable, closed

container for disposal.[4][8] Avoid generating dust.[8]

Do not use combustible materials, such as paper towels, for cleaning up spills.[8]

Thoroughly clean the spill area with water to remove any residual contamination.[4]

Disposal: Dispose of all waste and cleanup materials in accordance with local, state, and

federal regulations.[4][5]

First Aid Protocol
In case of exposure, immediate first aid is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][8] Seek immediate medical attention.[4]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[4][8] Wash the affected area with soap and

water.[4] Get medical attention.[4]

Inhalation: Move the victim to fresh air and keep them at rest.[4] If breathing is difficult,

administer oxygen. If not breathing, give artificial respiration.[4] Seek immediate medical

attention.[4]

Ingestion: Do NOT induce vomiting.[5] If the victim is conscious, rinse their mouth with water.

[4] Never give anything by mouth to an unconscious person.[4] Call a poison center or doctor

immediately.[5]

Visualized Workflows and Relationships
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To further clarify the safety procedures, the following diagrams illustrate key workflows and

logical relationships for handling cupric nitrate hemipentahydrate.

Hazard Identification

Risk Assessment

Control Measures

Physical Hazards
- Strong Oxidizer

- Corrosive to Metals

Assess Exposure Potential
- Inhalation (dust)
- Dermal Contact

- Ingestion

Health Hazards
- Toxic if Swallowed

- Severe Skin/Eye Damage
- Organ Toxicity

Environmental Hazards
- Toxic to Aquatic Life

Assess Severity of Harm
- Acute vs. Chronic Effects

Engineering Controls
- Fume Hood
- Ventilation

- Eyewash/Shower

Administrative Controls
- SOPs

- Training

Personal Protective Equipment
- Goggles/Face Shield

- Gloves
- Lab Coat
- Respirator
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Hazard Identification and Control Workflow

Spill of Cupric Nitrate
Hemipentahydrate Occurs

Assess the Situation
(Size and Location of Spill)

Evacuate Non-Essential
Personnel

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Contain the Spill
(Prevent Spread)

Clean Up Spill
(Sweep/Vacuum, No Combustibles)

Decontaminate the Area
(Wash with Water)

Dispose of Waste
(According to Regulations)

Report the Incident

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b102555?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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